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Compound of Interest

Compound Name: Isatoic Anhydride

Cat. No.: B133585 Get Quote

An In-depth Technical Guide to Isatoic
Anhydride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of isatoic anhydride, a versatile chemical

intermediate. It covers its chemical structure, IUPAC nomenclature, physicochemical

properties, and detailed experimental protocols for its synthesis and key reactions.

Chemical Structure and IUPAC Name
Isatoic anhydride is a bicyclic organic compound.[1] Its structure consists of a benzene ring

fused to a 1,3-oxazinane-2,4-dione ring.

The International Union of Pure and Applied Chemistry (IUPAC) name for isatoic anhydride is

2H-3,1-Benzoxazine-2,4(1H)-dione.[2][3][4]

Figure 1: Chemical Structure of Isatoic Anhydride

Physicochemical Properties
A summary of the key quantitative data for isatoic anhydride is presented in the table below.
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Property Value References

Molecular Formula C₈H₅NO₃ [1][5]

Molar Mass 163.13 g/mol [3][5][6]

Appearance White solid [3]

Melting Point 233 °C (decomposes) [5][6]

243 °C [3]

Boiling Point ~300 °C [6]

Density 1.52 g/cm³ [6][7]

Flash Point 308 °C [5][6]

Vapor Density 5.6 (vs air) [5]

Experimental Protocols
Detailed methodologies for the synthesis of isatoic anhydride are provided below.

This is a well-established method for preparing isatoic anhydride.[8]

Materials:

Anthranilic acid (1 mole, 137 g)

Concentrated hydrochloric acid (126 ml)

Phosgene gas

Water

Equipment:

2-L three-necked flask

Mechanically driven stirrer
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Gas inlet tube

Gas outlet tube connected to an ammonia scrubber

Büchner funnel

Procedure:

Dissolve anthranilic acid in a mixture of water and concentrated hydrochloric acid with gentle

warming.

Filter the solution into the three-necked flask equipped with a stirrer.

With rapid stirring, pass phosgene gas into the solution. The temperature should be

maintained below 50°C by controlling the phosgene flow rate.

Continue the phosgene addition for 2-4 hours until the rate of absorption significantly

decreases.

Disconnect the flask and remove residual phosgene by passing a current of air through the

mixture.

Collect the precipitated isatoic anhydride on a Büchner funnel and wash it with cold water.

The mother liquor can be returned to the reaction flask for subsequent crops of the product

by resuming the passage of phosgene.[8]

Synthesis of Isatoic Anhydride from Anthranilic Acid
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Figure 2: Workflow for Synthesis from Anthranilic Acid

An alternative synthesis route starts from phthalic anhydride.[9][10]
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Materials:

Phthalic anhydride

Urea

Sodium hydroxide solution (liquid alkali)

Sodium hypochlorite solution

Hydrochloric acid

Procedure:

Heat phthalic anhydride until it melts, then mix with urea. Allow the reaction to complete and

then cool the mixture.

Mix the cooled reaction product with a sodium hydroxide solution and then cool to between

-5°C and 0°C for the first reaction.

Add sodium hypochlorite solution for the second reaction.

Finally, add hydrochloric acid to induce the third reaction, which yields isatoic anhydride.

[10]
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Figure 3: Workflow for Synthesis from Phthalic Anhydride

Key Reactions of Isatoic Anhydride
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Isatoic anhydride is a valuable precursor in organic synthesis, particularly for heterocyclic

compounds. Its ring is readily opened by nucleophiles.

Hydrolysis: Reacts with water to produce anthranilic acid and carbon dioxide.[3]

Alcoholysis: Reaction with alcohols yields esters of anthranilic acid and carbon dioxide.[3]

Aminolysis: Amines open the ring to form anthranilamides.[3]

Reaction with Phenylhydrazine: A mixture of isatoic anhydride and phenylhydrazine in

ethanol, when heated under reflux, produces N-amino-N'-phenylbenzohydrazide.[11]
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Figure 4: Overview of Key Reactions

Applications
Isatoic anhydride is a crucial intermediate in the synthesis of a wide range of products,

including:

Pharmaceuticals, such as methaqualone and other 4-quinazolinone-based drugs.[3]
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Agrochemicals, including herbicides and pesticides.[6]

Dyes, pigments, and luminophores.[6]

Flavors and fragrances.[6]

Polymers, where it can be used as a blowing agent due to its release of carbon dioxide upon

decomposition.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133585#isatoic-anhydride-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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